Cas no 927440-02-6 (2-(2,6-dichlorophenyl)propan-2-ol)

• Product Name: 2-(2,6-dichlorophenyl)propan-2-ol
• CAS No: 927440-02-6
• MF: C₉H₁₀Cl₂O
• MW: 205.081100940704
• CID: 5923745
• PubChem ID: 16106334
• Update Time: 2025-06-13

2-(2,6-dichlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichlorophenyl)propan-2-ol
• 927440-02-6
• EN300-1985307
• 2,6-Dichloro-alpha,alpha-dimethylbenzyl alcohol

• Inchi： 1S/C9H10Cl2O/c1-9(2,12)8-6(10)4-3-5-7(8)11/h3-5,12H,1-2H3
• InChI Key： LHSLJFPXUQJITG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C)(C)O)Cl

Computed Properties

• Exact Mass: 204.0108703g/mol
• Monoisotopic Mass: 204.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,6-dichlorophenyl)propan-2-ol

Professional Introduction to 2-(2,6-dichlorophenyl)propan-2-ol (CAS No. 927440-02-6)

2-(2,6-dichlorophenyl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 927440-02-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a 2,6-dichlorophenyl group attached to a propan-2-ol backbone, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of chlorine atoms at the 2 and 6 positions of the phenyl ring enhances its reactivity and makes it a valuable scaffold for designing novel bioactive molecules.

The synthesis of 2-(2,6-dichlorophenyl)propan-2-ol involves strategic functionalization of aromatic and aliphatic precursors. The 2,6-dichlorophenyl moiety is typically introduced through chlorination reactions or cross-coupling processes, while the propan-2-ol group can be derived from oxidation or reduction of propene derivatives. Advanced synthetic methodologies, such as palladium-catalyzed coupling reactions or organometallic transformations, have been employed to achieve high yields and purity in its preparation. These synthetic routes are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In recent years, 2-(2,6-dichlorophenyl)propan-2-ol has been explored as a key intermediate in the development of pharmacologically active compounds. Its structural motif is reminiscent of many known drugs that target central nervous system disorders, infectious diseases, and inflammatory conditions. The dichlorophenyl group imparts lipophilicity and metabolic stability, making it an attractive component in drug design. Furthermore, the alcohol functionality allows for further derivatization via esterification or etherification, expanding its utility in medicinal chemistry.

One of the most promising areas of research involving 2-(2,6-dichlorophenyl)propan-2-ol is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By modifying the phenyl ring or the alcohol moiety, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors derived from this compound. Preliminary studies have shown that derivatives of 2-(2,6-dichlorophenyl)propan-2-ol exhibit inhibitory activity against specific kinases, suggesting their potential as lead compounds for therapeutic development.

The pharmacokinetic properties of 2-(2,6-dichlorophenyl)propan-2-ol are also subjects of interest. The dichlorophenyl group contributes to its solubility in both lipids and water, facilitating membrane permeability while maintaining stability in biological fluids. This balance is essential for achieving effective drug delivery and absorption. Additionally, computational modeling has been used to predict how modifications to the molecule might affect its pharmacokinetic profile, aiding in the rational design of more potent and selective analogs.

Recent advancements in drug discovery have highlighted the importance of scaffold hopping—exploring different molecular frameworks to identify new bioactive entities. 2-(2,6-dichlorophenyl)propan-2-ol serves as an excellent scaffold for this purpose due to its versatility and well-documented synthetic pathways. Researchers have successfully incorporated various functional groups into this framework to create novel compounds with improved pharmacological properties. For instance, replacing one chlorine atom with a hydroxyl group has led to derivatives with enhanced binding affinity to certain therapeutic targets.

The role of (CAS No. 927440-02-6) in academic research cannot be overstated. It has been utilized in numerous publications as a building block for more complex molecules. Its availability from specialized chemical suppliers ensures that researchers worldwide can access this compound for their studies without significant hurdles. The growing body of literature on derivatives of (CAS No. 927440-02-6) underscores its importance as a tool in pharmaceutical research.

Future directions for research on (CAS No. 927440-02-6) include exploring its potential in other therapeutic areas beyond kinase inhibition. For example, its structural features might make it useful in developing antimicrobial agents or anti-inflammatory drugs. Additionally, green chemistry principles are being applied to improve the sustainability of its synthesis, reducing waste and energy consumption while maintaining high yields.

In conclusion,(CAS No. 927440-02-6) represents a versatile and valuable compound in modern medicinal chemistry. Its unique structural features—particularly the combination of a dichlorophenyl group with an alcohol moiety—make it an attractive scaffold for drug design. Ongoing research continues to uncover new applications for this molecule and its derivatives,(CAS No.), reinforcing its significance as a tool for developing next-generation therapeutics.